Cas no 1564997-13-2 (1,1-difluorobut-3-en-2-one)
1,1-difluorobut-3-en-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1,1-difluorobut-3-en-2-one
- AKOS026738418
- LGZSUHXIIFASSC-UHFFFAOYSA-N
- SCHEMBL22448
- 1564997-13-2
- EN300-1230124
-
- Inchi: 1S/C4H4F2O/c1-2-3(7)4(5)6/h2,4H,1H2
- InChI Key: LGZSUHXIIFASSC-UHFFFAOYSA-N
- SMILES: FC(C(C=C)=O)F
Computed Properties
- Exact Mass: 106.02302107g/mol
- Monoisotopic Mass: 106.02302107g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 87.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 17.1Ų
1,1-difluorobut-3-en-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1230124-1.0g |
1,1-difluorobut-3-en-2-one |
1564997-13-2 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-1230124-50mg |
1,1-difluorobut-3-en-2-one |
1564997-13-2 | 50mg |
$827.0 | 2023-10-02 | ||
| Enamine | EN300-1230124-100mg |
1,1-difluorobut-3-en-2-one |
1564997-13-2 | 100mg |
$867.0 | 2023-10-02 | ||
| Enamine | EN300-1230124-250mg |
1,1-difluorobut-3-en-2-one |
1564997-13-2 | 250mg |
$906.0 | 2023-10-02 | ||
| Enamine | EN300-1230124-500mg |
1,1-difluorobut-3-en-2-one |
1564997-13-2 | 500mg |
$946.0 | 2023-10-02 | ||
| Enamine | EN300-1230124-1000mg |
1,1-difluorobut-3-en-2-one |
1564997-13-2 | 1000mg |
$986.0 | 2023-10-02 | ||
| Enamine | EN300-1230124-2500mg |
1,1-difluorobut-3-en-2-one |
1564997-13-2 | 2500mg |
$1931.0 | 2023-10-02 | ||
| Enamine | EN300-1230124-5000mg |
1,1-difluorobut-3-en-2-one |
1564997-13-2 | 5000mg |
$2858.0 | 2023-10-02 | ||
| Enamine | EN300-1230124-10000mg |
1,1-difluorobut-3-en-2-one |
1564997-13-2 | 10000mg |
$4236.0 | 2023-10-02 |
1,1-difluorobut-3-en-2-one Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
Additional information on 1,1-difluorobut-3-en-2-one
Professional Introduction to 1,1-difluorobut-3-en-2-one (CAS No. 1564997-13-2)
1,1-difluorobut-3-en-2-one, identified by the Chemical Abstracts Service Number (CAS No.) 1564997-13-2, is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural and electronic properties. This compound belongs to the class of β-diketones, which are known for their versatile reactivity and utility in synthetic organic chemistry. The presence of two fluorine atoms at the 1-position of the butenone backbone introduces distinct electronic and steric effects, making it a valuable building block for the development of novel agrochemicals, pharmaceuticals, and advanced materials.
The structure of 1,1-difluorobut-3-en-2-one features a conjugated system with a carbonyl group and a double bond, which can participate in various chemical transformations such as nucleophilic addition, condensation reactions, and photochemical processes. The fluorine atoms, being highly electronegative, exert a strong electron-withdrawing effect through resonance and inductive mechanisms, influencing the reactivity of the molecule. This makes it an interesting candidate for designing molecules with enhanced stability or specific biological activity.
In recent years, there has been growing interest in fluorinated compounds due to their potential advantages over their non-fluorinated counterparts. Fluorine substitution can lead to improved metabolic stability, lipophilicity, and binding affinity to biological targets. For instance, studies have demonstrated that fluorinated β-diketones can serve as key intermediates in the synthesis of fluorinated heterocycles, which are prevalent in many biologically active molecules. The incorporation of fluorine into these systems often enhances their pharmacokinetic properties, making them more suitable for therapeutic applications.
One of the most compelling aspects of 1,1-difluorobut-3-en-2-one is its utility in cross-coupling reactions. The conjugated system and the presence of electron-withdrawing fluorine atoms make it an ideal candidate for palladium-catalyzed reactions such as Suzuki-Miyaura coupling, Heck reaction, and Buchwald-Hartwig amination. These reactions are powerful tools for constructing complex molecular architectures and have been widely used in the synthesis of pharmaceuticals and agrochemicals. For example, recent research has shown that 1,1-difluorobut-3-en-2-one can be used to generate biaryl compounds via Suzuki coupling with boronic acids, which are important motifs in many drug molecules.
The compound also exhibits interesting photophysical properties due to its extended conjugation and electron-withdrawing groups. Fluorinated β-diketones can act as photosensitizers or photocatalysts in various organic transformations. For instance, they have been explored as light-driven catalysts for carbon-carbon bond formation under mild conditions. This capability is particularly valuable in green chemistry approaches where energy-efficient synthetic routes are preferred. Additionally, the fluorescence properties of these compounds make them potential candidates for use in bioimaging applications, where their ability to emit light upon excitation can be harnessed for visualizing biological processes.
In the realm of pharmaceutical research, 1,1-difluorobut-3-en-2-one has been investigated as a precursor for developing novel therapeutic agents. Its structural features allow for easy modification at multiple positions, enabling the synthesis of diverse derivatives with tailored biological activities. For example, researchers have explored its use in generating non-proteinogenic amino acids by introducing functional groups at specific positions on the molecule. These modified amino acids can then be incorporated into peptides or proteins to modulate their biological function.
The synthesis of 1,1-difluorobut-3-en-2-one itself is an area of active investigation. Traditional methods often involve multi-step processes that require harsh conditions or expensive reagents. However, recent advances in synthetic methodologies have led to more efficient routes for its preparation. For instance, catalytic hydrogenation or oxidation strategies have been developed to introduce fluorine atoms with higher selectivity and yield. These improvements not only reduce costs but also minimize waste generation, aligning with sustainable chemistry principles.
The applications of 1,1-difluorobut-3-en-2-one extend beyond pharmaceuticals into other areas such as polymer science and materials engineering. Its ability to participate in polymerization reactions makes it a potential monomer for creating advanced materials with unique properties. Fluorinated polymers often exhibit enhanced thermal stability, chemical resistance, and hydrophobicity due to the presence of fluorine atoms. These characteristics are highly desirable in applications ranging from coatings to electronics.
From an industrial perspective, 1,1-difluorobut-3-en-2-one (CAS No.1564997-13-2) represents a promising chemical intermediate with broad utility across multiple sectors. As research continues to uncover new synthetic routes and applications, this compound is likely to play an increasingly important role in both academic research and industrial development.
1564997-13-2 (1,1-difluorobut-3-en-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)